Cas no 285978-18-9 (Uridine triphosphate-)

• Product Name: Uridine triphosphate-
• CAS No: 285978-18-9
• MF: C₉H₁₃N₂Na₂O₁₅P₃
• MW: 528.104747533798
• MDL: MFCD27976756
• CID: 253184
• PubChem ID: 75487599
• Update Time: 2025-06-25

Uridine triphosphate- Chemical and Physical Properties

Names and Identifiers

• Uridine-13C9-15N25'-(tetrahydrogen triphosphate), sodium salt (9CI)
• URIDINE-5'-TRIPHOSPHATE DISODIUM SALT
• 5′-UTP，2Na
• Uridine triphosphate-
• 285978-18-9
• URIDINE-13C9, 15N2-5 TRIPHOSPHATE SODI U
• Uridine 5'-triphosphate disodium salt
• AS-80793
• Sodium((2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyldihydrogentriphosphate
• AC-32153
• Uridine triphosphate 13C9,15N2 sodium
• Disodium;[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• DISODIUM 1-[(2R,3R,4S,5R)-5-({[HYDROGEN PHOSPHONATOOXY(HYDROXY)PHOSPHORYL PHOSPHONATO]OXY}METHYL)-3,4-DIHYDROXYOXOLAN-2-YL]-3H-PYRIMIDINE-2,4-DIONE

• MDL： MFCD27976756
• Inchi： 1S/C9H15N2O15P3.2Na/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,10,12,15)(H2,16,17,18);;/q;2*+1/p-2/t4-,6-,7-,8-;;/m1../s1
• InChI Key： JFXKPFPIFSFLOU-WFIJOQBCSA-L
• SMILES： P(=O)([O-])(OP(=O)(O)OP(=O)([O-])O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 527.93241727g/mol
• Monoisotopic Mass: 527.93241727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 828
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 265Ų

Experimental Properties

• Melting Point: >199?C (dec.)
• Solubility: Water (Slightly)

Uridine triphosphate- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside triphosphates

Additional information on Uridine triphosphate-

Uridine Triphosphate (UTP) - CAS No. 285978-18-9

Uridine triphosphate (UTP) is a crucial nucleotide that plays a pivotal role in various biological processes, including RNA synthesis, energy transfer, and signaling pathways. With the chemical abstracts service (CAS) number 285978-18-9, UTP is a vital component in the field of molecular biology and pharmacology. This comprehensive introduction aims to provide an in-depth understanding of UTP, its structure, functions, and recent advancements in research and applications.

Structure and Chemical Properties

Uridine triphosphate (UTP) is a nucleotide composed of the pyrimidine base uracil, the pentose sugar ribose, and three phosphate groups. The molecular formula of UTP is C₉H₁₄N₂O₁₆P₃, and its molecular weight is approximately 484.17 g/mol. The presence of three phosphate groups makes UTP a high-energy molecule, which is essential for its role in energy transfer and biosynthetic reactions.

The structure of UTP is highly dynamic, allowing it to participate in various enzymatic reactions. The α-phosphate group is the most reactive, followed by the β-phosphate group, and then the γ-phosphate group. This hierarchical reactivity is crucial for the regulation of enzymatic activities and the formation of high-energy bonds during biosynthesis.

Biological Functions

Uridine triphosphate (UTP) serves multiple biological functions, each of which is critical for cellular homeostasis and overall organismal health. One of its primary roles is in RNA synthesis, where it acts as a substrate for RNA polymerases during transcription. UTP is incorporated into the growing RNA chain by forming phosphodiester bonds with adjacent nucleotides.

Beyond its role in RNA synthesis, UTP is involved in energy metabolism. It can be hydrolyzed to uridine diphosphate (UDP) or uridine monophosphate (UMP), releasing energy that can be used for various cellular processes. Additionally, UTP serves as a signaling molecule in certain pathways, such as those involved in inflammation and pain perception.

Recent Research Advancements

The study of uridine triphosphate (UTP) has seen significant advancements in recent years, particularly in the areas of drug development and therapeutic applications. One notable area of research is the use of UTP analogs as potential antiviral agents. For example, studies have shown that certain UTP derivatives can inhibit viral replication by interfering with viral RNA synthesis.

In addition to antiviral applications, UTP has been explored for its potential in cancer therapy. Research has demonstrated that UTP can modulate the activity of specific enzymes involved in nucleotide metabolism, which can have implications for cancer cell proliferation and survival. For instance, targeting UTP synthase with small molecule inhibitors has shown promise in reducing tumor growth in preclinical models.

Clinical Applications

The clinical applications of uridine triphosphate (UTP) are diverse and expanding. In the field of diagnostics, UTP is used as a substrate in various assays to detect enzyme activity or to quantify specific nucleic acids. For example, real-time PCR (polymerase chain reaction) assays often use UTP to amplify target DNA sequences for diagnostic purposes.

In therapeutic settings, UTP has been investigated for its potential to enhance tissue repair and regeneration. Studies have shown that exogenous administration of UTP can stimulate wound healing by promoting cell proliferation and migration. This property makes UTP a promising candidate for treating chronic wounds and other tissue injuries.

Safety and Toxicology

The safety profile of uridine triphosphate (UTP) is generally favorable when used within appropriate concentrations and under controlled conditions. However, like any biochemical compound, excessive exposure or improper handling can lead to adverse effects. Therefore, it is essential to follow standard safety protocols when working with UTP in laboratory settings or clinical applications.

Toxicological studies have shown that UTP is well-tolerated at physiological concentrations but can cause cytotoxic effects at higher levels. These effects are primarily due to the disruption of cellular metabolic processes and energy balance. Therefore, careful dosing and monitoring are crucial when using UTP in therapeutic or diagnostic contexts.

Conclusion

Uridine triphosphate (UTP), with its CAS number 285978-18-9, is a multifaceted nucleotide with significant implications for both basic research and clinical applications. Its roles in RNA synthesis, energy metabolism, signaling pathways, and therapeutic interventions highlight its importance in the field of molecular biology and pharmacology. As research continues to uncover new insights into the functions and applications of UTP, it remains a valuable tool for advancing our understanding of cellular processes and developing innovative treatments for various diseases.